Cas no 52338-57-5 (BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)-)

• Product Name: BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)-
• CAS No: 52338-57-5
• MF: C₁₆H₁₆
• MW: 208.298244476318
• CID: 3367433
• PubChem ID: 53754182
• Update Time: 2025-05-20

BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)-
• EN300-698468
• 52338-57-5
• 1-benzyl-2-(prop-2-en-1-yl)benzene

• Inchi： 1S/C16H16/c1-2-8-15-11-6-7-12-16(15)13-14-9-4-3-5-10-14/h2-7,9-12H,1,8,13H2
• InChI Key： PKTDEUGKAOWZRI-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1CC=C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.125200510g/mol
• Monoisotopic Mass: 208.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)-

Introduction to BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)- and Its Significance in Modern Chemical Research

BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)-, identified by the CAS number 52338-57-5, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various chemical synthesis pathways. The presence of both aromatic and alkenyl functional groups makes it a versatile intermediate, facilitating diverse chemical transformations that are pivotal in the development of novel compounds.

The structural composition of BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)- includes a benzene ring substituted with a phenylmethyl (benzyl) group at the 1-position and an allyl group at the 2-position. This specific arrangement imparts unique reactivity, making it a valuable building block in synthetic organic chemistry. The benzene ring, a cornerstone of aromatic chemistry, contributes to the molecule's stability and electronic properties, while the alkene functionality allows for further modifications via addition reactions or polymerization processes.

In recent years, the study of such complex organic molecules has been significantly advanced by the integration of computational chemistry techniques. These methods enable researchers to predict the behavior of molecules like BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)- under various conditions, thereby accelerating the discovery process. For instance, density functional theory (DFT) calculations have been employed to elucidate the electronic structure and reactivity of this compound, providing insights that are difficult to obtain through experimental methods alone.

The pharmaceutical industry has shown particular interest in derivatives of BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)- due to its potential as a precursor for bioactive molecules. Researchers are exploring its utility in synthesizing novel therapeutic agents that target specific biological pathways. One notable area of investigation involves its incorporation into drug candidates designed to modulate enzyme activity or interact with cellular receptors. The benzyl and allyl groups offer multiple sites for functionalization, allowing chemists to tailor the molecule's properties for desired pharmacological effects.

Recent advancements in green chemistry have also influenced the synthesis of BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)-. There is a growing emphasis on developing methodologies that minimize waste and reduce energy consumption. Catalytic processes, particularly those involving transition metals like palladium or copper, have been optimized for the efficient production of this compound. These catalytic systems not only improve yields but also enhance selectivity, reducing unwanted byproducts and making the synthesis more sustainable.

The role of BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)- in material science is another emerging field of study. Its unique structural features make it a candidate for developing advanced polymers and coatings with enhanced mechanical or thermal properties. Researchers are investigating its potential as a monomer or crosslinking agent in polymer matrices, aiming to create materials with tailored characteristics for applications ranging from electronics to construction.

In conclusion, BENZENE, 1-(PHENYLMETHYL)-2-(2-PROPENYL)-, CAS number 52338-57-5, represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its complex structure and versatile reactivity position it as a key intermediate in pharmaceutical synthesis, material science, and industrial applications. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly significant role in advancing chemical innovation.